Cas no 1261843-27-9 (2-Chloro-4-iodonaphthalene)

• Product Name: 2-Chloro-4-iodonaphthalene
• CAS No: 1261843-27-9
• MF: C₁₀H₆ClI
• MW: 288.512114048004
• CID: 4936236
• PubChem ID: 119010988
• Update Time: 2025-06-08

2-Chloro-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodonaphthalene
• ClC=1C=C(C2=CC=CC=C2C=1)I

• Inchi： 1S/C10H6ClI/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6H
• InChI Key： IOXFJUVIRCUTFK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C2C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 287.92028g/mol
• Monoisotopic Mass: 287.92028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4-iodonaphthalene

Introduction to 2-Chloro-4-iodonaphthalene (CAS No. 1261843-27-9)

2-Chloro-4-iodonaphthalene, with the CAS number 1261843-27-9, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a naphthalene ring substituted with a chlorine atom at the 2-position and an iodine atom at the 4-position. The combination of these functional groups endows 2-Chloro-4-iodonaphthalene with a range of interesting properties that make it a valuable intermediate in various synthetic pathways and biological applications.

The molecular formula of 2-Chloro-4-iodonaphthalene is C₁₀H₆ClIN, and its molecular weight is approximately 303.51 g/mol. The compound is typically a solid at room temperature and exhibits a characteristic yellowish color. Its physical and chemical properties, such as solubility, melting point, and reactivity, have been extensively studied to understand its behavior in different environments.

In recent years, 2-Chloro-4-iodonaphthalene has been explored for its potential applications in the synthesis of biologically active compounds. One notable area of research involves its use as a building block in the development of novel pharmaceuticals. For instance, studies have shown that derivatives of 2-Chloro-4-iodonaphthalene can exhibit anti-cancer properties by targeting specific signaling pathways in cancer cells. These findings have opened up new avenues for drug discovery and development.

The synthetic versatility of 2-Chloro-4-iodonaphthalene is another key factor contributing to its importance in chemical research. The presence of both chlorine and iodine substituents provides multiple reaction sites for further functionalization. For example, the iodine atom can be readily replaced by other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements.

Beyond its use in pharmaceuticals, 2-Chloro-4-iodonaphthalene has also found applications in materials science. Researchers have investigated its potential as a precursor for the synthesis of organic semiconductors and luminescent materials. These materials have shown promise in the development of advanced electronic devices and optical sensors.

The environmental impact of 2-Chloro-4-iodonaphthalene is an important consideration in its industrial use. Studies have been conducted to assess its biodegradability and potential toxicity to ensure that it can be used safely in various applications without causing harm to the environment or human health. These efforts are part of a broader trend towards sustainable chemistry practices that aim to minimize the ecological footprint of chemical processes.

In conclusion, 2-Chloro-4-iodonaphthalene (CAS No. 1261843-27-9) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique molecular structure and synthetic versatility make it an invaluable tool for scientists working on drug discovery, materials science, and other cutting-edge fields. As research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.